Cas no 1260757-70-7 (1-(diphenylmethyl)-2-methylazetidin-3-ol)

• Product Name: 1-(diphenylmethyl)-2-methylazetidin-3-ol
• CAS No: 1260757-70-7
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• MDL: MFCD11848690
• CID: 4565506
• Update Time: 2025-07-22

1-(diphenylmethyl)-2-methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-2-methylazetidin-3-ol
• 1-(diphenylmethyl)-2-methylazetidin-3-ol

• MDL： MFCD11848690
• Inchi： 1S/C17H19NO/c1-13-16(19)12-18(13)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,16-17,19H,12H2,1H3
• InChI Key： RVJIUWJMJDLQIP-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)C2=CC=CC=C2)CC(O)C1C

Additional information on 1-(diphenylmethyl)-2-methylazetidin-3-ol

Professional Introduction to Compound with CAS No 1260757-70-7 and Product Name: 1-(diphenylmethyl)-2-methylazetidin-3-ol

The compound with the CAS number 1260757-70-7 and the product name 1-(diphenylmethyl)-2-methylazetidin-3-ol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a diphenylmethyl group and a methyl-substituted azetidine ring suggests a complex interplay of electronic and steric effects, which are crucial for understanding its biological activity and pharmacological properties.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds as scaffolds for therapeutic agents. Azetidine derivatives, in particular, have been explored for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 1-(diphenylmethyl)-2-methylazetidin-3-ol, is no exception. Its structural features make it a promising candidate for further investigation in the search for new pharmacophores.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule in the development of targeted therapies. The diphenylmethyl group, known for its ability to enhance lipophilicity and binding affinity, could be particularly useful in designing molecules that interact effectively with biological targets. Meanwhile, the azetidine ring provides a rigid backbone that can be modified to optimize pharmacokinetic profiles and reduce off-target effects.

Recent studies have highlighted the importance of understanding the conformational flexibility of heterocyclic compounds like 1-(diphenylmethyl)-2-methylazetidin-3-ol. Computational modeling and experimental techniques such as NMR spectroscopy have been employed to elucidate its three-dimensional structure. These studies have revealed that the compound exists in multiple conformations, which could influence its biological activity. For instance, certain conformations might enhance interactions with specific enzymes or receptors, while others could improve solubility and metabolic stability.

The synthesis of 1-(diphenylmethyl)-2-methylazetidin-3-ol has also been a subject of considerable interest. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing the complex framework of this compound. These synthetic advances not only facilitate its production but also open up possibilities for further structural modifications.

In terms of biological activity, preliminary studies on 1-(diphenylmethyl)-2-methylazetidin-3-ol have shown promising results in various in vitro assays. For example, it has demonstrated inhibitory effects on certain kinases and enzymes implicated in cancer progression. Additionally, its anti-inflammatory properties have been observed in cell-based models, suggesting potential applications in treating chronic inflammatory diseases. These findings underscore the compound's significance as a candidate for further preclinical development.

The pharmacokinetic profile of 1-(diphenylmethyl)-2-methylazetidin-3-ol is another critical aspect that has been examined. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These data are essential for predicting how the compound behaves within the body and for optimizing dosing regimens. For instance, modifications to the diphenylmethyl group could enhance oral bioavailability or prolong half-life, making it more suitable for therapeutic use.

Furthermore, the safety profile of 1-(diphenylmethyl)-2-methylazetidin-3-ol has been assessed through toxicological studies. These investigations aim to identify any potential adverse effects associated with the compound at various doses. By ensuring safety margins early in the development process, researchers can mitigate risks and improve the likelihood of successful clinical translation.

The integration of computational chemistry with experimental biology has significantly advanced our understanding of this compound's mechanism of action. Molecular docking studies have been conducted to predict how 1-(diphenylmethyl)-2-methylazetidin-3-ol interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and interaction modes, guiding rational drug design efforts.

Looking ahead, future research on 1-(diphenylmethyl)-2-methylazetidin-3-ol is expected to focus on optimizing its pharmacological properties through structure-based drug design. By leveraging cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML), researchers aim to accelerate the discovery process and identify novel analogs with enhanced efficacy and reduced toxicity.

In conclusion,1-(diphenylmethyl)-2-methylazetidin-3-ol represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising biological activities observed thus far, make it an attractive candidate for further exploration. As our understanding of this molecule continues to grow, so too does our optimism about its future contributions to medicine.